3-(4-Bromophenyl)-1-(4-fluorophenyl)propan-1-one

• IUPAC Name: 3-(4-bromophenyl)-1-(4-fluorophenyl)propan-1-one
• InChI: InChI=1S/C15H12BrFO/c16-13-6-1-11(2-7-13)3-10-15(18)12-4-8-14(17)9-5-12/h1-2,4-9H,3,10H2
• InChI Key: QKWBZXRHYHGLHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCC(=O)C2=CC=C(C=C2)F)Br
• Molecular Formula: C15H12BrFO
• Molecular Weight: 307.16 g/mol

Description

3-(4-Bromophenyl)-1-(4-fluorophenyl)propan-1-one (4-BFBP) is an organic compound that has been extensively studied due to its wide range of applications in both scientific research and lab experiments. 4-BFBP is a heterocyclic compound that belongs to the class of aryl-substituted propanones. It has been used in various research studies to investigate its synthesis method, mechanism of action, biochemical and physiological effects, and the advantages and limitations for lab experiments.

Scientific Research Applications

Quantum Chemical Analysis and Structural Properties

A detailed quantum chemical study on a derivative of 3-(4-Bromophenyl)-1-(4-fluorophenyl)propan-1-one, specifically (E)-3-(4-bromophenyl)-1-(4-fluorophenyl)prop-2-en-1-one, has been conducted. This research involved synthesizing and crystallizing the compound, followed by characterizing its physical properties through various spectroscopic methods. The crystal structure was determined via single crystal X-ray diffraction. Quantum chemical investigations, including density functional theory (DFT) and time-dependent DFT (TD-DFT), were employed to analyze structural and electronic properties, revealing insights into the molecular geometry, chemical shifts, and the HOMO-LUMO energy gap. The study provides a comprehensive understanding of the compound's molecular structure and electronic behavior, which are crucial for its potential applications in scientific research (Zaini et al., 2018).

Synthesis and Crystal Structures of Chalcone Derivatives

Research into chalcone derivatives structurally related to 3-(4-Bromophenyl)-1-(4-fluorophenyl)propan-1-one has led to the synthesis of compounds through the Claisen-Schmidt condensation reaction. These compounds were characterized by FT-IR, elemental analysis, and single crystal X-ray diffraction, providing insights into their molecular structure and interactions. The study reveals the influence of molecular geometry on the stability and interactions of such compounds, contributing to the understanding of their potential research applications (Salian et al., 2018).